Cas no 1262408-70-7 (1-(Boc-amino)-4-oxo-cyclohexaneacetic acid)

• Product Name: 1-(Boc-amino)-4-oxo-cyclohexaneacetic acid
• CAS No: 1262408-70-7
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• MDL: MFCD18375122
• CID: 5017203
• Update Time: 2025-10-25

1-(Boc-amino)-4-oxo-cyclohexaneacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-(boc-amino)-4-oxo-cyclohexaneacetic acid
• 1-(Boc-amino)-4-oxo-cyclohexaneacetic acid

• MDL： MFCD18375122
• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(18)14-13(8-10(16)17)6-4-9(15)5-7-13/h4-8H2,1-3H3,(H,14,18)(H,16,17)
• InChI Key： AMWHVEPXROJWIS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 271.14197277 g/mol
• Monoisotopic Mass: 271.14197277 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 271.31
• XLogP3: 1
• Topological Polar Surface Area: 92.7

Additional information on 1-(Boc-amino)-4-oxo-cyclohexaneacetic acid

Comprehensive Overview of 1-(Boc-amino)-4-oxo-cyclohexaneacetic acid (CAS No. 1262408-70-7)

1-(Boc-amino)-4-oxo-cyclohexaneacetic acid (CAS No. 1262408-70-7) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This Boc-protected derivative of cyclohexaneacetic acid plays a pivotal role in modern drug discovery, particularly in the development of protease inhibitors and other bioactive molecules. Its unique structure, featuring both a ketone and a carboxylic acid functional group, makes it a versatile building block for medicinal chemistry applications.

The growing demand for peptide-based therapeutics has significantly increased interest in compounds like 1-(Boc-amino)-4-oxo-cyclohexaneacetic acid. Researchers are particularly focused on its potential applications in targeted drug delivery systems and as a precursor for bioconjugation strategies. Recent studies have explored its use in developing novel enzyme inhibitors, aligning with current trends in personalized medicine and precision drug design.

From a synthetic chemistry perspective, the Boc (tert-butoxycarbonyl) protecting group in this compound offers exceptional stability under various reaction conditions while being readily removable under mild acidic conditions. This characteristic makes CAS 1262408-70-7 particularly valuable for multi-step organic syntheses, especially in solid-phase peptide synthesis (SPPS) protocols. The compound's cyclohexane backbone contributes to enhanced metabolic stability in potential drug candidates, addressing one of the key challenges in contemporary pharmaceutical development.

Analytical characterization of 1-(Boc-amino)-4-oxo-cyclohexaneacetic acid typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's high purity (>95% by HPLC), which is crucial for research applications. Storage recommendations generally suggest keeping the material at 2-8°C in a dry environment to maintain stability, with particular attention to protecting the Boc group from moisture.

The pharmaceutical industry's shift toward small molecule drugs with improved bioavailability has further highlighted the importance of intermediates like 1262408-70-7. Its structural features allow for diverse modifications, enabling medicinal chemists to explore new chemical space in drug design. Current research directions include investigating its incorporation into macrocyclic compounds and its potential as a scaffold for allosteric modulators of protein-protein interactions.

Quality control specifications for 1-(Boc-amino)-4-oxo-cyclohexaneacetic acid typically include rigorous testing for residual solvents, heavy metals, and other impurities that could affect downstream applications. Suppliers often provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure proper handling and application in research settings. The compound's solubility profile (soluble in DMSO, DMF, and moderately in methanol) makes it suitable for various organic transformations.

Emerging applications of CAS 1262408-70-7 extend beyond traditional pharmaceutical uses. Recent studies have explored its potential in biomaterials science, particularly in the development of smart polymer systems and drug-eluting medical devices. The compound's ability to serve as a linker between different functional components makes it valuable in creating multifunctional materials with controlled release properties.

From a commercial perspective, the global market for pharmaceutical intermediates like 1-(Boc-amino)-4-oxo-cyclohexaneacetic acid continues to expand, driven by increased R&D investment in novel therapeutics. Procurement specialists frequently search for reliable suppliers offering consistent quality, competitive pricing, and proper documentation. The compound's shelf life, typically 24 months when stored properly, is another important consideration for inventory management in research institutions.

Future research directions for 1262408-70-7 may include exploring its enantiomeric forms for chiral drug development and investigating its metabolic pathways in biological systems. The compound's structural features suggest potential for creating prodrug formulations, particularly for improving the bioavailability of challenging therapeutic agents. These developments align with current pharmaceutical industry priorities of enhancing drug efficacy while minimizing side effects.